Adipiplon

• CAS No.: 840486-93-3
• Product Name: Adipiplon
• Molecular Formula: C18H18FN7
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 7-[[2-(3-fluoropyridin-2-yl)imidazol-1-yl]methyl]-2-methyl-8-propyl-[1,2,4]triazolo[1,5-c]pyrimidine
• Standard InChI: InChI=1S/C18H18FN7/c1-3-5-13-15(22-11-26-17(13)23-12(2)24-26)10-25-9-8-21-18(25)16-14(19)6-4-7-20-16/h4,6-9,11H,3,5,10H2,1-2H3
• Standard InChIKey: UAMAIHOEGLEXSV-UHFFFAOYSA-N
• SMILES: CCCC1=C(N=CN2C1=NC(=N2)C)CN3C=CN=C3C4=C(C=CC=N4)F
• Canonical SMILES: CCCC1=C(N=CN2C1=NC(=N2)C)CN3C=CN=C3C4=C(C=CC=N4)F
• Appearance: Solid powder
• Description: Adipiplon, also known as NG2-73 or NG273, is a new, selective gamma-amino butyric acid (GABA) partial agonist under development for the treatment of insomnia, the most common type of sleep disorder. Phase II development initial clinical results suggested that NG2-73 has the capacity to reduce sleep latency as well as increase total sleep time and sleep efficiency in insomnia patients.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 7-((2-(3-fluoropyridin-2-yl)-1H-imidazol-1-yl)methyl)-2-methyl-8-propyl-(1,2,4)triazolo(1,5-c)pyrimidine; adipiplon; NG2-73
• Reference: 1: Chen G, Li Y, Xie X, Chen J, Wu T, Li X, Wang H, Zhou Y, Du Z. [Establishment; 2: Vinkers CH, Olivier B, Hanania T, Min W, Schreiber R, Hopkins SC, Campbell U,
• PubChem Compound: 11198924
• Last Modified: Nov 11 2021